2-(3-Fluorophenyl)ethanol
Cat. No. B1296792
M. Wt: 140.15 g/mol
InChI Key: MZNBGEKFZCWVES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Al+3:13].[CH3:18][CH2:19][O:20][CH2:21][CH3:22].[F:1][c:2]1[cH:3][c:4]([CH2:8][C:9](=[O:10])[OH:11])[cH:5][cH:6][cH:7]1.[H-:12].[H-:15].[H-:16].[H-:17].[Li+:14]>>[F:1][c:2]1[cH:3][c:4]([CH2:8][CH2:9][OH:10])[cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Al+3]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOCC
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)Cc1cccc(F)c1
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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[Li+]
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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OCCc1cccc(F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
